3-methyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid

Specification

• CAS No.: 2408975-26-6
• Molecular Formula: C7H10O3
• Molecular Weight: 142.15 g/mol
• IUPAC Name: 3-methyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
• Standard InChI: InChI=1S/C7H10O3/c1-4-5-2-7(3-5,10-4)6(8)9/h4-5H,2-3H2,1H3,(H,8,9)
• Standard InChI Key: GMNMEPWTUITKND-UHFFFAOYSA-N
• Canonical SMILES: CC1C2CC(C2)(O1)C(=O)O

Introduction

Structural and Nomenclature Analysis

The systematic IUPAC name 3-methyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid defines its core architecture:

• Bicyclo[2.1.1]hexane: A fused bicyclic system with bridgehead carbons at positions 1, 2, and 4, creating significant ring strain.

• 2-Oxa substitution: An oxygen atom replaces the carbon at position 2, forming an ether linkage.

• 3-Methyl group: A methyl substituent at position 3 introduces steric and electronic modulation.

• 1-Carboxylic acid: A polar functional group enhancing solubility and enabling derivatization.

The molecular formula is C$_7$H$_{10}$O$_3$, yielding a molecular weight of 154.15 g/mol. Key structural features include a rigid bicyclic core, which restricts conformational flexibility, and the presence of both hydrophobic (methyl) and hydrophilic (carboxylic acid) moieties.

Synthetic Methodologies

Phosphine-Photocatalytic Cascade Reactions

Recent breakthroughs in merging nucleophilic phosphine catalysis and energy transfer photocatalysis enable rapid assembly of 2-oxabicyclo[2.1.1]hexanes. Whalley et al. demonstrated that allyl alcohols and electron-poor arylalkynes undergo a cascade reaction to form diverse 2-oxa-BCH derivatives. For 3-methyl substitution, allyl alcohols with terminal methyl groups (e.g., 3-methylbut-3-en-1-ol) could serve as precursors. The reaction proceeds via:

• Phosphine-mediated conjugate addition to form a zwitterionic intermediate.

• Energy transfer-enabled [2+2] cycloaddition to construct the bicyclic framework.

• Acid workup to yield the carboxylic acid derivative.

This method achieves atom economy >80% and diastereoselectivity >95% for spirocyclic variants.

Multistep Functionalization Strategies

Alternative routes involve post-cyclization modifications. For example, Chernykh et al. described the synthesis of 2-azabicyclo[2.1.1]hexane-1-carboxylates via Schmidt rearrangement and cyclization. Adapting this approach, 3-methyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid could be synthesized through:

• Cyclopropanation of a pre-functionalized cyclohexene derivative.

• Oxidation to introduce the oxa bridge.

• Carboxylic acid installation via hydrolysis of a nitrile or ester intermediate.

Key challenges include managing ring strain during cyclization and optimizing protecting group strategies for the methyl and acid functionalities.

Physicochemical Properties

While experimental data for the exact compound are sparse, analogs provide reliable estimates:

Property	Value/Description	Source Analogs
Molecular Weight	154.15 g/mol	C$_7$H$_{10}$O$_3$
Solubility	Moderate in polar solvents (e.g., DMSO, MeOH)	Similar bicyclic acids
logP	~0.5 (estimated)	Calculated via Crippen’s method
pKa	~4.2 (carboxylic acid)	Cyclopropane analogs

The strained bicyclic system confers enhanced polarity compared to linear analogs, while the methyl group improves lipid membrane permeability.

Applications in Medicinal Chemistry

Bioisosteric Replacement

The 2-oxabicyclo[2.1.1]hexane scaffold serves as a phenyl ring bioisostere, offering advantages in:

• Metabolic stability: Reduced susceptibility to cytochrome P450 oxidation.

• Stereochemical control: Rigid structure enforces defined three-dimensional conformations.

• Solubility: Polar oxygen bridge enhances aqueous solubility vs. purely hydrocarbon cores.

Notably, AstraZeneca researchers utilized similar scaffolds to replace meta-substituted benzene rings in kinase inhibitors, achieving 10-fold improved pharmacokinetic profiles.

Peptide Mimetics

The carboxylic acid group enables integration into peptide chains. For instance, 2-azabicyclo[2.1.1]hexane derivatives (e.g., 2,4-methanoprolines) show promise as proline analogs with restricted φ and ψ angles. The 3-methyl variant could further modulate side-chain interactions in collagen mimics or protease inhibitors.

Future Directions

• Synthetic Expansion: Developing enantioselective routes to access both bridgehead diastereomers.

• Computational Modeling: DFT studies to predict strain energies and reactivity patterns.

• Biological Screening: Prioritizing targets where rigid, polar scaffolds address drug-likeness challenges.